Cas no 2167056-06-4 ((3-butyl-1-methyl-1H-pyrazol-4-yl)methanol)

(3-Butyl-1-methyl-1H-pyrazol-4-yl)methanol is a pyrazole-derived alcohol with applications in pharmaceutical and agrochemical research due to its versatile functional group reactivity. The compound features a hydroxymethyl group at the 4-position of the pyrazole ring, enabling further derivatization for the synthesis of biologically active molecules. Its structural framework, incorporating a butyl side chain at the 3-position and a methyl group at the 1-position, contributes to enhanced lipophilicity and potential metabolic stability. This intermediate is valuable in medicinal chemistry for the development of enzyme inhibitors and receptor modulators. High purity and well-defined synthetic pathways ensure reproducibility in research applications.
(3-butyl-1-methyl-1H-pyrazol-4-yl)methanol structure
2167056-06-4 structure
Product Name:(3-butyl-1-methyl-1H-pyrazol-4-yl)methanol
CAS No:2167056-06-4
MF:C9H16N2O
MW:168.236142158508
CID:6300072
PubChem ID:165523905
Update Time:2025-06-13

(3-butyl-1-methyl-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (3-butyl-1-methyl-1H-pyrazol-4-yl)methanol
    • 2167056-06-4
    • EN300-1301073
    • Inchi: 1S/C9H16N2O/c1-3-4-5-9-8(7-12)6-11(2)10-9/h6,12H,3-5,7H2,1-2H3
    • InChI Key: YJGXGWXMCBSENQ-UHFFFAOYSA-N
    • SMILES: OCC1=CN(C)N=C1CCCC

Computed Properties

  • Exact Mass: 168.126263138g/mol
  • Monoisotopic Mass: 168.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 38Ų

(3-butyl-1-methyl-1H-pyrazol-4-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1301073-1.0g
(3-butyl-1-methyl-1H-pyrazol-4-yl)methanol
2167056-06-4
1g
$0.0 2023-06-06
Enamine
EN300-1301073-50mg
(3-butyl-1-methyl-1H-pyrazol-4-yl)methanol
2167056-06-4
50mg
$683.0 2023-09-30
Enamine
EN300-1301073-100mg
(3-butyl-1-methyl-1H-pyrazol-4-yl)methanol
2167056-06-4
100mg
$715.0 2023-09-30
Enamine
EN300-1301073-250mg
(3-butyl-1-methyl-1H-pyrazol-4-yl)methanol
2167056-06-4
250mg
$748.0 2023-09-30
Enamine
EN300-1301073-500mg
(3-butyl-1-methyl-1H-pyrazol-4-yl)methanol
2167056-06-4
500mg
$781.0 2023-09-30
Enamine
EN300-1301073-1000mg
(3-butyl-1-methyl-1H-pyrazol-4-yl)methanol
2167056-06-4
1000mg
$813.0 2023-09-30
Enamine
EN300-1301073-2500mg
(3-butyl-1-methyl-1H-pyrazol-4-yl)methanol
2167056-06-4
2500mg
$1594.0 2023-09-30
Enamine
EN300-1301073-5000mg
(3-butyl-1-methyl-1H-pyrazol-4-yl)methanol
2167056-06-4
5000mg
$2360.0 2023-09-30
Enamine
EN300-1301073-10000mg
(3-butyl-1-methyl-1H-pyrazol-4-yl)methanol
2167056-06-4
10000mg
$3500.0 2023-09-30

Additional information on (3-butyl-1-methyl-1H-pyrazol-4-yl)methanol

Introduction to (3-butyl-1-methyl-1H-pyrazol-4-yl)methanol (CAS No. 2167056-06-4)

(3-butyl-1-methyl-1H-pyrazol-4-yl)methanol, with the CAS number 2167056-06-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic alcohol has garnered attention due to its unique structural properties and potential applications in drug development and material science. The compound features a pyrazole core, which is a well-known scaffold in medicinal chemistry, often employed in the design of bioactive molecules.

The structural motif of (3-butyl-1-methyl-1H-pyrazol-4-yl)methanol consists of a pyrazole ring substituted with a butyl group at the 3-position and a methyl group at the 1-position, further functionalized with a hydroxymethyl group at the 4-position. This specific arrangement imparts distinct chemical reactivity and biological activity, making it a valuable intermediate in synthetic chemistry. The presence of both alkyl and aryl substituents enhances its versatility, allowing for further derivatization and modification to suit various synthetic pathways.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the pyrazole scaffold exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The hydroxymethyl group in (3-butyl-1-methyl-1H-pyrazol-4-yl)methanol provides a site for further functionalization, enabling the synthesis of more complex molecules with tailored biological activities.

One of the most compelling aspects of this compound is its potential role in drug discovery. The pyrazole ring is known for its ability to interact with biological targets such as enzymes and receptors, making it an ideal platform for designing small-molecule inhibitors. For instance, recent research has shown that pyrazole derivatives can modulate enzyme activity by binding to specific pockets within the active site. This property makes (3-butyl-1-methyl-1H-pyrazol-4-yl)methanol a promising candidate for developing novel therapeutic agents.

The butyl and methyl substituents in the molecule contribute to its lipophilicity, which is often crucial for drug bioavailability. By adjusting these substituents, chemists can fine-tune the pharmacokinetic properties of derived compounds, enhancing their absorption, distribution, metabolism, and excretion profiles. This flexibility is particularly valuable in pharmaceutical research, where optimizing drug-like properties is essential for successful drug development.

Moreover, the hydroxymethyl group offers opportunities for further chemical transformations. It can be easily oxidized to an aldehyde or carboxylic acid, or it can participate in etherification reactions to introduce new functional groups. These transformations are critical in synthesizing more complex molecules and expanding the chemical space available for drug discovery.

Recent advancements in computational chemistry have also highlighted the importance of (3-butyl-1-methyl-1H-pyrazol-4-yl)methanol as a building block. Molecular modeling studies have shown that this compound can be effectively incorporated into larger molecular frameworks, enhancing their binding affinity and selectivity towards biological targets. Such insights are invaluable for rational drug design and have accelerated the discovery of novel therapeutic agents.

The synthesis of (3-butyl-1-methyl-1H-pyrazol-4-yl)methanol itself presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it more accessible than ever before. Catalytic processes and asymmetric synthesis techniques have enabled chemists to produce this compound with high yield and purity, facilitating its use in further research and development.

In conclusion, (3-butyl-1-methyl-1H-pyrazol-4-yl)methanol (CAS No. 2167056-06-4) is a versatile and promising compound with significant applications in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for drug discovery and material science research. As our understanding of its properties continues to grow, so too will its utility in developing innovative therapeutic agents and functional materials.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent